Cas no 1361859-01-9 (2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester)

• Product Name: 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester
• CAS No: 1361859-01-9
• MF: C₁₄H₆Cl₂F₄O₂
• MW: 353.095856189728
• CID: 4991726
• Update Time: 2025-11-01

2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester

• Inchi： 1S/C14H6Cl2F4O2/c1-22-14(21)9-12(19)10(17)8(11(18)13(9)20)7-5(15)3-2-4-6(7)16/h2-4H,1H3
• InChI Key： FTFYXGQYLZWOOP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=C(C(C(=O)OC)=C(C=1F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Additional information on 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester

Introduction to 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester (CAS No. 1361859-01-9) and Its Applications in Modern Chemical Biology

2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester, identified by the CAS number 1361859-01-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the biphenyl class of molecules, which are widely recognized for their structural versatility and biological activity. The unique substitution pattern of chlorine and fluorine atoms on the biphenyl core imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The molecular structure of 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester features a biphenyl ring system substituted with four fluorine atoms at the 2, 3, 5, and 6 positions, along with two chlorine atoms at the 2' and 6' positions. The carboxylic acid methyl ester functionality at the 4-position enhances its solubility in polar solvents and provides a reactive site for further chemical modifications. These structural features contribute to its potential as an intermediate in the synthesis of more complex pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways relevant to human health. The biphenyl scaffold has been particularly fruitful in this regard, with numerous derivatives exhibiting potent activity against enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The electron-withdrawing nature of the fluorine and chlorine substituents in 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester can modulate the reactivity of the molecule at key binding sites, thereby enhancing its binding affinity and selectivity.

One of the most compelling aspects of this compound is its utility as a building block for drug discovery programs. The presence of both carboxylic acid and ester functionalities allows for diverse synthetic strategies, including amide bond formation, alkylation reactions, and cyclization processes. These modifications can be tailored to generate libraries of compounds with tailored biological profiles. For instance, recent studies have demonstrated the use of 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester in the development of novel kinase inhibitors, which are critical for treating cancers driven by aberrant signaling pathways.

The fluorine atoms in the molecule play a pivotal role in influencing its pharmacokinetic properties. Fluorine substitution is a well-established strategy in medicinal chemistry to improve metabolic stability, lipophilicity, and oral bioavailability. In 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester, the tetrafluorinated biphenyl core contributes to enhanced lipophilicity while maintaining good water solubility due to the carboxylic acid methyl ester group. This balance makes it an attractive candidate for further development into orally active drugs.

Recent advances in computational chemistry have further accelerated the discovery process using 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester as a lead compound. Molecular docking simulations have been employed to predict binding interactions with target proteins with high accuracy. These studies have revealed that subtle modifications around the biphenyl core can significantly alter binding affinities and selectivity profiles. For example, replacing one of the chlorine atoms with a bromine atom has been shown to enhance binding to certain enzyme targets without compromising overall potency.

The synthesis of 2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carboxylic acid methyl ester presents an interesting challenge due to its complex substitution pattern. However， modern synthetic methodologies have made significant strides in facilitating access to such molecules. Palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the biphenyl core with precise functionalization. Additionally， fluorous chemistry techniques have enabled efficient purification and handling of fluorinated intermediates.

In conclusion，2',6'-Dichloro-2',3',5',6'-tetrafluoro-biphenyl-4-carboxylic acid methyl ester (CAS No., 1361859-01-9) represents a promising scaffold for developing novel bioactive molecules with significant therapeutic potential。 Its unique structural features， combined with its synthetic accessibility， make it an invaluable asset for pharmaceutical research。 As our understanding of biological pathways continues to expand， compounds like this will undoubtedly play a crucial role in shaping future therapeutic strategies。